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Compound of Interest

Compound Name: Methyl heptafluoropropyl ketone

CAS No.: 355-17-9

Cat. No.: B1582444

Get Quote

In the realm of specialty chemicals, precision in nomenclature is paramount to ensuring safety

and experimental validity. The term "methyl heptafluoropropyl ketone" presents a notable

case of ambiguity that can lead to critical misunderstandings in hazard assessment. This name

can refer to at least two distinct isomers with dramatically different safety profiles. The most

common and commercially significant compound is 1,1,1,2,2,4,5,5,5-nonafluoro-4-

(trifluoromethyl)-3-pentanone (CAS No. 756-13-8), widely known by trade names such as

Novec™ 1230 or as the fire extinguishing agent FK-5-1-12.[1][2][3] This substance is a non-

flammable liquefied gas valued for its clean-agent fire suppression capabilities.[4]

Conversely, another isomer, 3,3,4,4,5,5,5-heptafluoro-2-pentanone (CAS No. 355-17-9), is also

referred to as methyl heptafluoropropyl ketone.[5][6] Crucially, this compound is a highly

flammable liquid, posing a significant fire risk.[6][7]

Given the potential for confusion and the vastly different handling requirements, this guide will

focus primarily on the safety data for the non-flammable, widely utilized fire suppressant, FK-5-

1-12 (CAS 756-13-8). Understanding its properties is essential for researchers and

professionals who may encounter it as a solvent, reagent, or, most commonly, as a component

of laboratory and facility safety systems. We will, however, provide comparative data where
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appropriate to underscore the critical importance of verifying the specific chemical identity via

its CAS number before handling.

Part 1: Chemical Identification and Physicochemical
Properties
A precise understanding of a substance's identity and physical properties forms the bedrock of

a robust safety assessment. The fundamental differences between the two primary isomers are

summarized below.

Table 1: Isomer Identification
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| Molecular Formula | C₆F₁₂O | C₅H₃F₇O |

The physicochemical properties of FK-5-1-12 dictate its behavior under various laboratory and

emergency conditions. It is stored as a liquid, often under pressure with a nitrogen expellant,

and vaporizes upon release.[4][8]

Table 2: Physicochemical Data for FK-5-1-12 (CAS 756-13-8)
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| Ozone Depletion Potential | 0 |[9] |

The most critical distinction for safety is flammability. While FK-5-1-12 is a fire extinguishing

agent, the isomer CAS 355-17-9 is classified as a highly flammable liquid with a flash point of

63-64°C, requiring stringent ignition control measures.[5][7]

Part 2: Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. For FK-5-1-12, the primary hazards are not

related to flammability or acute toxicity but to its physical state as a compressed gas and its

environmental impact.

GHS Classification for FK-5-1-12:

Gases Under Pressure / Liquefied Gas: Signal Word: Warning.[8]

Hazardous to the Aquatic Environment, Chronic Toxicity, Category 3: Signal Word: Warning.

[3][8]

Hazard Statements:

H280: Contains gas under pressure; may explode if heated.[8] This statement is critical. The

primary physical hazard arises from the potential for cylinders to rupture violently if exposed

to high heat or fire.[2][8]
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H412: Harmful to aquatic life with long-lasting effects.[3][8] This necessitates preventing its

release into drains, surface waters, or groundwater.[2][10]

Other U.S. OSHA-Defined Hazards:

May displace oxygen and cause rapid suffocation in high concentrations.[8]

Contact with the rapidly expanding liquid/gas may cause frostbite.[8][11][12]
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Caption: Workflow for the safe storage of FK-5-1-12 cylinders.

Chemical Stability and Incompatibilities:

Stability: The material is chemically stable under normal conditions of handling and storage.

[1][12]* Conditions to Avoid: Direct sunlight, ultraviolet (UV) light, and high temperatures. [1]

[3][8]* Incompatible Materials: Avoid contact with strong bases, amines, and alcohols. [1][8]

[10]These materials can potentially react with the fluoroketone.

Part 5: Emergency Response Procedures
A self-validating emergency plan requires clear, logical, and sequential steps tailored to the

specific incident.
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Protocol 2: First-Aid Measures
Inhalation: If signs or symptoms of asphyxiation develop (e.g., dizziness, headache,

confusion), immediately remove the person to fresh air. [1]If breathing is difficult or has

stopped, administer artificial respiration. Seek immediate medical attention.

Skin Contact: If skin comes in contact with the rapidly evaporating liquid, frostbite may occur.

Flush the affected area with lukewarm water. Do not rub. Remove contaminated clothing. If

signs of irritation or frostbite persist, seek medical attention. [1][8]* Eye Contact: If liquid or

cold gas contacts the eyes, immediately flush with large amounts of cool water for at least 15

minutes, holding the eyelids open. [1][11]Remove contact lenses if easy to do. Seek

immediate medical attention. [11]* Ingestion: Ingestion is not considered a likely route of

exposure. [1][9]If it occurs, do not induce vomiting. Give the person two glasses of water and

seek medical attention. [1]

Protocol 3: Accidental Release Measures
Evacuate: Immediately evacuate personnel from the affected area. [10]Keep people away

and upwind of the spill/leak. [5]2. Ventilate: Ensure adequate ventilation, especially in

confined spaces. [10][11]Open doors and windows to disperse the vapor.

Stop Leak (If Safe): If it can be done without risk, attempt to stop the flow of gas or remove

the leaking cylinder to an outdoor location. [11]4. Containment: For larger liquid spills, build

dikes to prevent entry into sewer systems or bodies of water. [10]The liquid will evaporate.

[1]Cover the spill with an inorganic absorbent material like bentonite or vermiculite to

manage the liquid phase. [10]5. PPE: Responders must wear appropriate PPE, including

safety goggles. For large releases or situations where thermal decomposition is possible, a

self-contained breathing apparatus (SCBA) is required. [2][11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.safelincs.co.uk/templates_safelincs/files/datasheets/2260_redetec%20novec1230%20safety%20data%20sheet.pdf
https://www.safelincs.co.uk/templates_safelincs/files/datasheets/2260_redetec%20novec1230%20safety%20data%20sheet.pdf
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP204971.pdf
https://www.safelincs.co.uk/templates_safelincs/files/datasheets/2260_redetec%20novec1230%20safety%20data%20sheet.pdf
https://www.janusfiresystems.com/downloads/MSDS/DOC428-JFS-FK-5-1-12-SDS.pdf
https://www.janusfiresystems.com/downloads/MSDS/DOC428-JFS-FK-5-1-12-SDS.pdf
https://www.safelincs.co.uk/templates_safelincs/files/datasheets/2260_redetec%20novec1230%20safety%20data%20sheet.pdf
https://www.digisensor.com.br/wp-content/uploads/2020/12/Novec-1230-MSDS.pdf
https://www.safelincs.co.uk/templates_safelincs/files/datasheets/2260_redetec%20novec1230%20safety%20data%20sheet.pdf
https://fire-protection.com.au/wp-content/uploads/2021/11/NOVEC-1230.pdf
https://www.chembk.com/en/chem/heptafluoropropyl%20methyl%20ketone
https://fire-protection.com.au/wp-content/uploads/2021/11/NOVEC-1230.pdf
https://www.janusfiresystems.com/downloads/MSDS/DOC428-JFS-FK-5-1-12-SDS.pdf
https://www.janusfiresystems.com/downloads/MSDS/DOC428-JFS-FK-5-1-12-SDS.pdf
https://fire-protection.com.au/wp-content/uploads/2021/11/NOVEC-1230.pdf
https://www.safelincs.co.uk/templates_safelincs/files/datasheets/2260_redetec%20novec1230%20safety%20data%20sheet.pdf
https://fire-protection.com.au/wp-content/uploads/2021/11/NOVEC-1230.pdf
https://fire-protection.com.au/wp-content/uploads/2022/02/FK-5-1-12-FPT-2018.pdf
https://www.janusfiresystems.com/downloads/MSDS/DOC428-JFS-FK-5-1-12-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision tree for response to an accidental release.

Fire-Fighting Measures: Although FK-5-1-12 is a fire extinguishing agent, cylinders containing

the substance pose a significant risk in a fire. [2]* Hazard: Pressurized containers can rupture

and explode when heated. [2][8]* Action: Use a fire fighting agent suitable for the surrounding

fire to cool the containers. [10]* Decomposition Products: If the agent is exposed to extreme

heat, toxic decomposition products (HF, CO) will be formed. [10]* Firefighter PPE: Firefighters

must wear full protective equipment and an SCBA operated in positive pressure mode. [1][2]

Part 6: Personal Protective Equipment (PPE)
The selection of PPE is dictated by the specific task and the potential for exposure.

Table 3: Recommended Personal Protective Equipment
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| Firefighting | As part of full firefighter turnout gear, including face mask. | As part of full turnout

gear. | SCBA (positive pressure mode). [1][2]| Full protective clothing (bunker gear). [10]|

Conclusion
The safe application of methyl heptafluoropropyl ketone in a research or professional setting

is contingent upon a clear and unambiguous identification of the specific isomer being handled.

While the fire suppressant FK-5-1-12 (CAS 756-13-8) offers a low-toxicity profile beneficial for

facility safety, it is not without hazards. The risks associated with its storage under pressure,

potential for asphyxiation in confined spaces, frostbite upon contact, and the generation of

highly toxic decomposition products in fire demand rigorous adherence to established safety

protocols. Conversely, other isomers, such as CAS 355-17-9, present a primary flammability

hazard. As a guiding principle, the CAS number must always be the definitive identifier, and the

corresponding Safety Data Sheet must be thoroughly reviewed and understood before any

material is brought into the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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